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Compound of Interest

Compound Name: Sulfadiazine

Cat. No.: B1682646 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of sulfadiazine, an established sulfonamide antibiotic. The information is tailored for

researchers, scientists, and drug development professionals, offering quantitative data, detailed

experimental methodologies, and visual representations of key concepts to support research

and development activities.

Core Physicochemical Data
The fundamental physicochemical characteristics of sulfadiazine are crucial for understanding

its behavior in biological systems and for the design of effective drug delivery systems. These

properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Reference

CAS Number 68-35-9 [1][2][3][4][5][6][7][8]

Molecular Formula C₁₀H₁₀N₄O₂S [1][2][6][7]

Molecular Weight 250.28 g/mol [1][2][6][7]

Appearance

White or white-like, odorless,

crystalline powder. It may

darken upon exposure to light.

[1][9][10]
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A summary of the key quantitative physicochemical properties of sulfadiazine is presented

below. These values are critical for computational modeling and predictive analysis in drug

development.

Parameter Value(s) Reference

Melting Point
252-256 °C (with

decomposition)
[1][6][9][10]

253 °C (with decomposition) [1][5][11]

255.5 °C (with decomposition) [2]

pKa 6.3 [1][9][11]

6.36 [2]

2.21 (Uncertain) [1][11]

6.8 (experimentally determined

for the sulfonamide group)
[12]

LogP (Octanol/Water Partition

Coefficient)
-0.09 [2]

-0.2 [2]

BCS Classification Class 4/3 [1][11]

Solubility Profile
The solubility of sulfadiazine is a critical factor influencing its bioavailability. It is characterized

by its low solubility in water, which can present challenges in formulation development.
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Condition Solubility Reference

Water at 25 °C 77 mg/L [2]

67.13 mg/L [1][11]

1:13,000 [1][9][11]

Water at 37 °C 1:8,100 [1][9][11]

Water at pH 5.5 (37 °C) 13 mg/100 ml [10]

Water at pH 7.5 (37 °C) 200 mg/100 ml [10]

Boiling Water 1:60 [1][9]

Human Serum at 37 °C 1:620 [1][9][11]

Solvent Solubility Reference

Ethanol Slightly soluble [1][9]

Approximately 0.3 mg/ml [3]

Acetone Slightly soluble [1][9]

Chloroform Insoluble [1][9]

Ether Insoluble [1][9]

Dimethyl Sulfoxide (DMSO) Soluble [1][3][11]

Approximately 50 mg/ml [3]

Dimethyl Formamide (DMF) Approximately 50 mg/ml [3]

Dilute Mineral Acids Readily soluble [1][9][11]

Sodium Hydroxide Solution Readily soluble [1][9]

Ammonia Solution Readily soluble [1][9]

Crystal Structure
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The solid-state properties of sulfadiazine are important for its stability and dissolution

characteristics. Sulfadiazine can exist in different crystalline forms, including solvates.[13] The

crystal structure of silver sulfadiazine, a common topical formulation, has been determined by

X-ray crystallography to be monoclinic, with the space group P2₁/c.[14] The sodium salt of

sulfadiazine also has a determined crystal structure.[15]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfadiazine exerts its antibacterial effect by acting as a competitive inhibitor of the enzyme

dihydropteroate synthase (DHPS). This enzyme is essential for the synthesis of dihydrofolic

acid, a precursor to tetrahydrofolic acid, which is required for the synthesis of nucleic acids and

some amino acids in bacteria. By blocking this pathway, sulfadiazine prevents bacterial growth

and replication.[1][5][6][11]

p-Aminobenzoic Acid (PABA)

Dihydropteroate
Synthase (DHPS)Dihydropteroate diphosphate Dihydropteroic AcidCatalyzes Dihydrofolic Acid Tetrahydrofolic Acid

via Dihydrofolate
Reductase Nucleic Acid

Synthesis

Sulfadiazine

Competitively
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Sulfadiazine's competitive inhibition of DHPS.

Experimental Protocols
Accurate determination of physicochemical properties is fundamental to pharmaceutical

research. Below are outlines of common experimental methodologies.

A widely used method for determining the solubility of a compound is the static equilibrium

method.[16]
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Start: Add excess
Sulfadiazine to solvent

Stir mixture in a
mechanical shaker

Equilibrate in a temperature-
controlled water bath
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of the supernatant

Analyze concentration
(e.g., UV-Vis Spectroscopy)

Repeat analysis until
concentration is constant
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Workflow for solubility determination.

Detailed Protocol:
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Sample Preparation: An excess amount of sulfadiazine is added to a known volume of the

solvent in a sealed container.[16]

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24-72 hours) to ensure equilibrium is reached.[16]

Phase Separation: The saturated solution is separated from the undissolved solid by

centrifugation or filtration.

Quantification: The concentration of sulfadiazine in the clear supernatant is determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) or UV-Vis spectrophotometry.[16][17][18][19]

The acid dissociation constant (pKa) can be determined using various methods, including

potentiometric titration and chromatographic techniques.

Prepare a series of mobile
phases with varying pH

Inject Sulfadiazine onto an
RP-HPLC column

Measure the retention factor (k)
at each pH

Plot retention factor (k)
versus pH

Determine pKa from the
sigmoidal curve inflection point
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Click to download full resolution via product page

Workflow for pKa determination via chromatography.

Detailed Protocol (LC Method):

Mobile Phase Preparation: A series of mobile phases with different pH values are prepared

using appropriate buffer systems. The organic modifier content (e.g., acetonitrile) is kept

constant.[20]

Chromatographic Analysis: Sulfadiazine is injected into a reversed-phase HPLC system,

and its retention time is measured for each mobile phase pH.[20]

Data Analysis: The retention factor (k) is calculated for each pH. A plot of k versus pH will

yield a sigmoidal curve. The pKa corresponds to the pH at the inflection point of this curve.

[20]

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is

commonly determined using the shake-flask method or calculated from chromatographic data.
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Prepare water-saturated
octanol and octanol-saturated water

Dissolve Sulfadiazine in one
of the phases

Mix the two phases in a
separatory funnel and shake

Allow phases to separate
(equilibration)

Measure Sulfadiazine concentration
in both the octanol and aqueous phases

Calculate LogP = log([Drug]octanol / [Drug]water)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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